Cas no 100690-26-4 (2-(6-chloro-9H-purin-9-yl)ethan-1-amine)

• Product Name: 2-(6-chloro-9H-purin-9-yl)ethan-1-amine
• CAS No: 100690-26-4
• MF: C₇H₈ClN₅
• MW: 197.624918937683
• MDL: MFCD20705570
• CID: 3550541
• PubChem ID: 13302406
• Update Time: 2025-10-29

2-(6-chloro-9H-purin-9-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-ethanamine, 6-chloro-
• 2-(6-chloro-9H-purin-9-yl)ethan-1-amine
• 100690-26-4
• EN300-242696

• MDL： MFCD20705570
• Inchi： 1S/C7H8ClN5/c8-6-5-7(11-3-10-6)13(2-1-9)4-12-5/h3-4H,1-2,9H2
• InChI Key： LINBMHWSEIXXEZ-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2Cl)N(CCN)C=1

Computed Properties

• Exact Mass: 197.046823g/mol
• Monoisotopic Mass: 197.046823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 197.62g/mol
• XLogP3: 0.2
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(6-chloro-9H-purin-9-yl)ethan-1-amine

Recent Advances in the Study of 2-(6-chloro-9H-purin-9-yl)ethan-1-amine (CAS: 100690-26-4)

The compound 2-(6-chloro-9H-purin-9-yl)ethan-1-amine (CAS: 100690-26-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This purine derivative, characterized by a chloro-substituted purine core linked to an ethan-1-amine moiety, has been investigated for its role in modulating various biological pathways, particularly those involving adenosine receptors and nucleotide metabolism. Recent studies have explored its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of research has focused on the compound's interaction with adenosine receptors, specifically the A_2A and A_2B subtypes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(6-chloro-9H-purin-9-yl)ethan-1-amine exhibits selective binding affinity for the A_2B receptor, making it a promising candidate for the treatment of inflammatory diseases and cancer. The study utilized molecular docking simulations and in vitro assays to elucidate the binding mechanism, revealing that the chloro and amine functional groups play critical roles in receptor interaction.

In addition to its receptor-binding properties, recent work has highlighted the compound's potential as a prodrug or intermediate in the synthesis of nucleoside analogs. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported a novel synthetic route for 2-(6-chloro-9H-purin-9-yl)ethan-1-amine, optimizing yield and purity through a series of catalytic steps. The study also explored its conversion into more complex derivatives, which exhibited enhanced bioavailability and stability in preclinical models.

Pharmacokinetic studies have further illuminated the compound's metabolic fate and distribution. Research conducted in 2023 and published in Drug Metabolism and Disposition utilized radiolabeled 2-(6-chloro-9H-purin-9-yl)ethan-1-amine to track its absorption, distribution, metabolism, and excretion (ADME) in rodent models. The findings indicated rapid absorption and widespread tissue distribution, with notable accumulation in the liver and kidneys. These insights are critical for future dosing strategies and toxicity assessments.

Emerging applications of 2-(6-chloro-9H-purin-9-yl)ethan-1-amine also extend to its use in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored its conjugation with nanoparticles for site-specific delivery to tumor tissues. The results demonstrated improved efficacy and reduced off-target effects, suggesting a potential paradigm shift in chemotherapy protocols.

Despite these advancements, challenges remain in the clinical translation of 2-(6-chloro-9H-purin-9-yl)ethan-1-amine. Issues such as metabolic stability, potential toxicity, and scalability of synthesis require further investigation. Ongoing research aims to address these gaps, with several preclinical trials currently underway to evaluate its safety and efficacy in disease models.

In conclusion, 2-(6-chloro-9H-purin-9-yl)ethan-1-amine (CAS: 100690-26-4) represents a versatile and promising compound in chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable tool for understanding purine-mediated pathways and developing novel therapeutics. Future research will likely focus on optimizing its pharmacological profile and exploring its full therapeutic potential.